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Compound of Interest

Compound Name: N-(2-Aminophenyl)butanamide

CAS No.: 10268-80-1

Cat. No.: B171883

Get Quote

Executive Summary & Immediate Action
N-(2-Aminophenyl)butanamide (often an intermediate in benzimidazole synthesis) poses

specific risks due to its aniline moiety. It acts as a potential sensitizer and aquatic toxin.[1]

Core Directive:ZERO DISCHARGE to municipal sewage or sinks.

Primary Disposal Route: High-Temperature Incineration (Destructive Oxidation).

Immediate Hazard: Skin absorption leading to potential methemoglobinemia; severe eye

irritation.

Chemical Profile & Hazard Characterization
To validate your disposal stream, you must understand the chemical stability and toxicity

profile.[2] This compound is not a simple inert salt; it is a reactive organic intermediate.

Identification
Chemical Name: N-(2-Aminophenyl)butanamide[2]
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Synonyms: N-(2-Aminophenyl)butyramide; 2'-Aminobutyranilide[2]

Structure Note: Contains a free primary amine at the ortho position relative to the amide

bond. This increases reactivity (cyclization potential) compared to para isomers.

Physical State: Off-white to pale brown solid (powder).

Hazard Matrix (GHS Standards)
Hazard Class Category Signal Word

Hazard
Statement

Mechanism of
Action

Acute Toxicity

(Oral/Dermal)
Cat 4 Warning

H302/H312:

Harmful if

swallowed/conta

ct

Aniline

derivatives can

oxidize

hemoglobin to

methemoglobin,

reducing oxygen

transport.[2][3]

Skin/Eye

Irritation
Cat 2/2A Warning

H315/H319:

Causes serious

irritation

Basic amine

group reacts with

mucosal

membranes.

Sensitization Cat 1 Warning

H317: May

cause allergic

skin reaction

Hapten

formation;

immune system

recognition of the

aniline motif.

Aquatic Toxicity Cat 1 Warning

H410: Very toxic

with long-lasting

effects

Bioaccumulation

in aquatic

organisms;

stable against

hydrolysis in

neutral water.
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Rationale: Standard nitrile gloves may offer insufficient breakthrough time for aromatic amines

in solution. A "Double-Barrier" system is required.

Respiratory: N95 (minimum) for solid weighing; P100 or fume hood required if generating

dust.

Dermal (Hands):

Inner Layer: Nitrile (0.11 mm) - Tactile precision.

Outer Layer:Laminate film (Silver Shield) or Thicker Nitrile (>0.2 mm) if handling

concentrated solutions.

Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient due to the fine

powder nature of the solid.

Operational Disposal Workflows
Waste Stream Decision Logic
Do not guess the waste stream. Use this logic gate to determine the correct regulatory path.
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Waste Generation: N-(2-Aminophenyl)butanamide

Physical State?

Solid Waste
(Powder/Filter Cake)

Liquid Waste
(Mother Liquor/Rinsate)

Container: HDPE Wide-Mouth
Label: Toxic Solid Organic Solvent Type?

Halogenated
(DCM, Chloroform)

Non-Halogenated
(MeOH, DMSO, EtOAc)

Container: Glass/Safety Can
Label: Halogenated Solvent + Toxic

Container: Glass/Safety Can
Label: Non-Halogenated + Toxic

Final Fate: High-Temp Incineration

Click to download full resolution via product page

Figure 1: Waste Stream Decision Matrix. Selects the correct containerization based on solvent

compatibility.

Step-by-Step Disposal Protocol
Phase 1: Segregation & Packaging

Isolate: Do not mix with oxidizing agents (e.g., Nitric Acid, Peroxides).[2] Aniline derivatives +

Oxidizers = Hypergolic/Explosive risk.
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Container Selection:

Solids: Use a wide-mouth High-Density Polyethylene (HDPE) jar.

Liquids: Use amber glass (if photosensitive) or standard solvent safety cans.

Labeling:

Must read: "Hazardous Waste - N-(2-Aminophenyl)butanamide."

Add Hazard Tags: "Toxic" and "Irritant."

Phase 2: Spill Management (Emergency Response)
If a spill occurs, speed is critical to prevent tracking the powder.[2]

1. Assess Volume
& Evacuate if >10g

2. Don PPE
(Double Gloves, Goggles)

3. Containment
Cover with damp paper towel

(Prevents dust)

4. Cleanup
Wipe with 10% Detergent

(Solubilize Amide)

5. Disposal
All wipes into HazWaste

Click to download full resolution via product page

Figure 2: Emergency Spill Response Workflow.[2][4] Note the use of damp covering to prevent

aerosolization.[2]

Regulatory Compliance (RCRA/EPA)
As an unlisted chemical intermediate, N-(2-Aminophenyl)butanamide does not have a

specific "P" or "U" list code (unlike Aniline, which is U012).[2] However, you must characterize it

based on process knowledge.

RCRA Classification: Non-Listed Hazardous Waste.

Characteristic Assignment:

If the waste passes the TCLP (Toxicity Characteristic Leaching Procedure) limits for similar

anilines, it is hazardous.[2]
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Best Practice: Declare as "Hazardous Waste - Toxicity Characteristic" due to the aniline

substructure.

EPA Waste Code Recommendation:

If mixed with halogenated solvents: F002.[5]

If mixed with non-halogenated solvents (Acetone/Toluene): F005.

If pure substance: Label as "Toxic Organic Solid" (State-specific codes may apply, e.g.,

California Code 352).[2]

Scientific Rationale for Incineration
Why not chemical neutralization?

Stability: The amide bond is kinetically stable. Hydrolysis (using strong acid/base) yields o-

phenylenediamine and butyric acid.

Toxicity of Byproducts:o-Phenylenediamine is arguably more toxic and unstable than the

parent amide.

Conclusion:Incineration at >850°C is the only method that guarantees the complete

mineralization of the nitrogenous ring system into

,

, and

, preventing environmental leaching.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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